Cas no 649736-75-4 (1,3-Bis(2,6-diisopropylphenyl)imidazol-2-ylidene(1,4-naphthoquinone)palladium(0) dimer)

• Product Name: 1,3-Bis(2,6-diisopropylphenyl)imidazol-2-ylidene(1,4-naphthoquinone)palladium(0) dimer
• CAS No: 649736-75-4
• MF: C₇₄H₈₄N₄O₄Pd₂
• MW: 1306.32317638397
• MDL: MFCD09752621
• CID: 838554
• PubChem ID: 329760156
• Update Time: 2025-06-08

1,3-Bis(2,6-diisopropylphenyl)imidazol-2-ylidene(1,4-naphthoquinone)palladium(0) dimer Chemical and Physical Properties

Names and Identifiers

• 1,3-Bis(2,6-diisopropylphenyl)imidazol-2-ylidene(1,4-naphthoquinone)palladium(0) dimer
• 1 3-BIS(2 6-DIISOPROPYLPHENYL)IMIDAZOL-&amp
• 1,3-Bis(2,6-di-i-propylphenyl)imidazol-2-ylidene(1,4-naph
• 1,3-BIS(2,6-DI-I-PROPYLPHENYL)IMIDAZOL-2-YLIDENE(1,4-NAPHTHOQUINONE)PALLADIUM(O) DIMER
• 1,3-Bis(2,6-diisopropylphenyl)imidazol-2-ylidene(1,4-naphthoquinone)palladium dimer
• amp
• NAPHTHOQUINONE-1,3-BIS(DIISOPROPYLPHENYL)IMIDAZOLE-2-YLIDENEPALLADIUM(0)
• Naphthoquinone-1,3-bis(diisopropylphenyl)imidazole-2-ylidene-palladium(0) dimer
• ZAB73675
• Naphthoquinone-[1,3-bis(diisopropylphenyl)imidazole-2-ylidene]palladium(0)
• POVDYDCNTKFAKJ-UHFFFAOYSA-N
• E81025
• 1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene-(1,4-naphthoquinone)palladium (0) dimer
• 1,3-Bis(2,6-di-i-propylphenyl)imidazol-2-ylidene(1,4-naphthoquinone)palladium(0) dimer, 96%
• [1,3-bis[2,6-di(propan-2-yl)phenyl]imidazol-2-ylidene]palladium;naphthalene-1,4-dione
• AKOS016015644
• NAPHTHOQUINONE-1,3-BIS(2,6-DIISOPROPYLPHENYL)-IMIDAZOLE-2-YLIDENE-PALLADIUM(0) DIMER
• 1 3-Bis(2 6-diisopropylphenyl)imidazol-&
• 649736-75-4
• 1,3-Bis(2,6-di-i-propylphenyl)imidazol-2-ylidene(1,4-naphthoquinone)palladium(0) dimer
• MFCD09752621

• MDL： MFCD09752621
• Inchi： 1S/2C27H36N2.2C10H6O2.2Pd/c2*1-18(2)22-11-9-12-23(19(3)4)26(22)28-15-16-29(17-28)27-24(20(5)6)13-10-14-25(27)21(7)8;2*11-9-5-6-10(12)8-4-2-1-3-7(8)9;;/h2*9-16,18-21H,1-8H3;2*1-6H;;
• InChI Key： POVDYDCNTKFAKJ-UHFFFAOYSA-N
• SMILES： [Pd]=C1N(C=CN1C1C(=CC=CC=1C(C)C)C(C)C)C1C(=CC=CC=1C(C)C)C(C)C.[Pd]=C1N(C=CN1C1C(=CC=CC=1C(C)C)C(C)C)C1C(=CC=CC=1C(C)C)C(C)C.O=C1C=CC(C2C=CC=CC=21)=O.O=C1C=CC(C2C=CC=CC=21)=O

Computed Properties

• Exact Mass: 1304.46000
• Monoisotopic Mass: 1304.45622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 84
• Rotatable Bond Count: 10
• Complexity: 690
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -2
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 81.2Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: >300 °C
• PSA: 88.00000
• LogP: 18.92940
• Sensitiveness: air sensitive
• Solubility: Not determined

1,3-Bis(2,6-diisopropylphenyl)imidazol-2-ylidene(1,4-naphthoquinone)palladium(0) dimer Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• Risk Phrases：R43
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds